Cas no 61829-99-0 (2,6-Pyridinedicarboxylic acid, 3-mercapto-)
61829-99-0 structure
Product Name:2,6-Pyridinedicarboxylic acid, 3-mercapto-
CAS No:61829-99-0
MF:C7H5NO4S
MW:199.183900594711
CID:465159
PubChem ID:12361214
Update Time:2025-04-19
2,6-Pyridinedicarboxylic acid, 3-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Pyridinedicarboxylic acid, 3-mercapto-
- 3-sulfanylpyridine-2,6-dicarboxylic acid
- CHEMBL3252128
- DTXSID80494089
- 61829-99-0
-
- Inchi: 1S/C7H5NO4S/c9-6(10)3-1-2-4(13)5(8-3)7(11)12/h1-2,13H,(H,9,10)(H,11,12)
- InChI Key: ALOFVOSMDQCFOJ-UHFFFAOYSA-N
- SMILES: SC1=CC=C(C(=O)O)N=C1C(=O)O
Computed Properties
- Exact Mass: 198.99395
- Monoisotopic Mass: 198.99392881g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 88.5Ų
Experimental Properties
- PSA: 87.49
2,6-Pyridinedicarboxylic acid, 3-mercapto- Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
61829-99-0 (2,6-Pyridinedicarboxylic acid, 3-mercapto-) Related Products
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